Cas no 84929-27-1 (Grape seed extract)

Grape seed extract Properties

Names and Identifiers

• Grape seed dry
• Grape skin
• Grape Seed Extract
• Grape seed P.E
• Grape, red, ext
• VITIS VINIFERA (GRAPE) LEAF EXTRACT
• VITIS VINIFERA
• GSE
• Vitis vinifera ext.
• 84929-27-1
• (2R,3S,4S)-2-(3,4-dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-3,5-dimethyl-2,4-dihydrochromen-8-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
• (2R,3S,4S)-2-(3,4-dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-3,5-dimethyl-2,4-dihydro-1-benzopyran-8-yl]-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• AS-83774
• AKOS040759022
• Grape Seed P.E.
• CCG-270162
• VWKAFYWVDIOMSL-PMFFMQSYSA-N
• +Expand

• MDL： MFCD00804410
• InChIKey： VWKAFYWVDIOMSL-UHFFFAOYSA-N
• Inchi： InChI=1S/C32H30O11/c1-13-7-22(38)26(30-17(13)12-32(2,41)31(43-30)15-4-6-19(35)21(37)9-15)27-25-23(39)10-16(33)11-24(25)42-29(28(27)40)14-3-5-18(34)20(36)8-14/h3-11,27-29,31,33-41H,12H2,1-2H3
• SMILES： OC1C=CC(C2OC3=CC(=CC(O)=C3C(C3=C(O)C=C(C)C4CC(C(OC3=4)C3C=CC(O)=C(O)C=3)(C)O)C2O)O)=CC=1O

Computed Properties

• Exact Mass: 590.17881177g/mol
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 3
• Monoisotopic Mass: 590.17881177g/mol
• Heavy Atom Count: 43
• Complexity: 970
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 201Ų

Experimental Properties

• Boiling Point: 538.7±60.0 °C at 760 mmHg
• Melting Point: dec. 240°C
• Flash Point: 279.6±32.9 °C
• FEMA: 4045 | GRAPE SEED EXTRACT
• Color/Form: No data available
• Solubility: 部分溶于水